9H-Fluorene-9-carboxaldehyde, 9-methyl-

• CAS: 184760-75-6

Core Science & Biosynthesis

Decoding the Vibrational Signature: An In-depth Technical Guide to the FT-IR Spectroscopy of 9-Methylfluorene-9-carboxaldehyde

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectroscopy absorption bands for 9-methylfluorene-9-carboxaldehyde. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings of the expected vibrational modes, offering a predictive framework for the interpretation of its FT-IR spectrum. By understanding the correlation between molecular structure and infrared absorption, this guide serves as an essential resource for the characterization and quality control of this important chemical entity.

Introduction: The Role of FT-IR in Molecular Characterization

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1] When a molecule is irradiated with infrared light, it absorbs energy at specific frequencies that correspond to the vibrations of its chemical bonds. These vibrations, which include stretching and bending, are unique to the types of bonds and the overall molecular structure, creating a distinct "fingerprint" for each compound.[2] For a complex organic molecule like 9-methylfluorene-9-carboxaldehyde, FT-IR spectroscopy provides invaluable information for confirming the presence of key functional groups and for verifying the structural integrity of the synthesized compound.

The 9-methylfluorene-9-carboxaldehyde molecule, with its rigid fluorene backbone, a strategically placed methyl group, and a reactive aldehyde functionality, presents a rich and informative FT-IR spectrum. This guide will systematically dissect the expected absorption bands arising from the aldehyde group, the aromatic fluorene system, and the aliphatic methyl group.

Predicted FT-IR Absorption Bands of 9-Methylfluorene-9-carboxaldehyde

The vibrational spectrum of 9-methylfluorene-9-carboxaldehyde can be logically divided into the contributions from its primary functional components: the aldehyde group, the aromatic fluorene core, and the methyl group.

The Aldehyde Group: A Tale of Two Stretches

The carboxaldehyde group (-CHO) is a primary focus in the FT-IR analysis of this molecule, offering two highly characteristic absorption bands.

• C=O Carbonyl Stretch: The stretching vibration of the carbonyl double bond (C=O) is one of the most intense and readily identifiable absorptions in an IR spectrum. For aldehydes where the carbonyl group is not conjugated with a double bond or aromatic ring, this band typically appears in the range of 1740-1720 cm⁻¹. However, in 9-methylfluorene-9-carboxaldehyde, the aldehyde group is attached to the fluorene ring system, which can influence its electronic environment. While not directly conjugated in the same way as an α,β-unsaturated aldehyde, the proximity to the aromatic system is expected to place the C=O stretching frequency in the range of 1715-1680 cm⁻¹ . This slight shift to a lower wavenumber is anticipated due to the electronic effects of the bulky aromatic substituent.

• Aldehydic C-H Stretch (Fermi Resonance): The stretching vibration of the hydrogen atom attached to the carbonyl carbon (the aldehydic C-H) provides a definitive marker for the presence of an aldehyde. This absorption is unique because it often appears as a doublet, a result of a phenomenon known as Fermi resonance. This occurs when the fundamental C-H stretching vibration has a similar energy to an overtone of the C-H bending vibration. This interaction results in two distinct peaks, typically found in the regions of 2850-2800 cm⁻¹ and 2750-2700 cm⁻¹ .[2] The presence of this characteristic doublet is a strong confirmation of the aldehyde functionality.

The Fluorene Moiety: The Aromatic Signature

The fluorene core, a tricyclic aromatic system, contributes a series of characteristic absorption bands to the FT-IR spectrum.

• Aromatic C-H Stretch: The stretching vibrations of the C-H bonds on the aromatic rings give rise to absorptions at wavenumbers higher than those of aliphatic C-H bonds. For 9-methylfluorene-9-carboxaldehyde, these bands are expected to appear in the region of 3100-3000 cm⁻¹ .[2] These peaks are typically of medium to weak intensity.

• Aromatic C=C In-Ring Stretches: The stretching vibrations of the carbon-carbon double bonds within the aromatic rings of the fluorene system produce a set of characteristic absorptions. These are typically observed as two or more bands in the region of 1620-1450 cm⁻¹ .[2] These absorptions are often sharp and of variable intensity.

• Aromatic C-H Out-of-Plane Bending: The out-of-plane bending vibrations of the aromatic C-H bonds are highly dependent on the substitution pattern of the aromatic ring. These absorptions occur in the lower frequency "fingerprint" region of the spectrum, typically between 900-675 cm⁻¹ . The exact positions of these strong absorptions can provide valuable information about the substitution on the fluorene rings.

The Methyl Group: Aliphatic Vibrations

The methyl group (-CH₃) at the 9-position of the fluorene ring will also exhibit characteristic vibrational modes.

• Aliphatic C-H Stretches: The symmetric and asymmetric stretching vibrations of the C-H bonds in the methyl group will appear in the region of 2975-2850 cm⁻¹ .[2] These absorptions will likely be of medium intensity.

• Aliphatic C-H Bending: The bending vibrations of the methyl group, including scissoring and rocking motions, will be present in the fingerprint region, typically around 1460 cm⁻¹ and 1375 cm⁻¹ .

Summary of Expected FT-IR Data

The following table summarizes the predicted key FT-IR absorption bands for 9-methylfluorene-9-carboxaldehyde, their corresponding vibrational modes, and expected intensities.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3100-3000	C-H Stretch	Aromatic	Medium to Weak
2975-2850	C-H Stretch (Symmetric & Asymmetric)	Methyl (Aliphatic)	Medium
2850-2800	C-H Stretch (Fermi Resonance)	Aldehyde	Weak to Medium
2750-2700	C-H Stretch (Fermi Resonance)	Aldehyde	Weak to Medium
1715-1680	C=O Stretch	Aldehyde	Strong
1620-1450	C=C In-Ring Stretches	Aromatic	Variable
~1460	C-H Bend (Scissoring)	Methyl (Aliphatic)	Medium
~1375	C-H Bend (Rocking)	Methyl (Aliphatic)	Medium
900-675	C-H Out-of-Plane Bend	Aromatic	Strong

The Fingerprint Region: A Unique Molecular Identifier

The region of the FT-IR spectrum from approximately 1500 cm⁻¹ to 400 cm⁻¹ is known as the "fingerprint region."[2] This area is characterized by a complex pattern of absorptions arising from a multitude of bending, rocking, and other skeletal vibrations. While individual peak assignment in this region can be challenging, the overall pattern is unique to a specific molecule. Therefore, for 9-methylfluorene-9-carboxaldehyde, the fingerprint region serves as a holistic identifier and can be used for definitive confirmation by comparing the experimental spectrum to a known standard.

Experimental Protocol for FT-IR Analysis

To obtain a high-quality FT-IR spectrum of 9-methylfluorene-9-carboxaldehyde, the following experimental protocol is recommended.

Sample Preparation

As 9-methylfluorene-9-carboxaldehyde is a solid at room temperature, several sample preparation techniques can be employed:

• Potassium Bromide (KBr) Pellet:

  • Grind a small amount (1-2 mg) of the sample with approximately 100-200 mg of dry, spectroscopic grade KBr using an agate mortar and pestle.

  • Transfer the finely ground powder to a pellet press.

  • Apply pressure to form a transparent or semi-transparent pellet.

• Attenuated Total Reflectance (ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

  • Apply pressure using the ATR accessory's pressure clamp to ensure good contact between the sample and the crystal.

Data Acquisition

• Record a background spectrum of the empty sample compartment (for KBr pellet) or the clean ATR crystal.

• Place the prepared sample in the FT-IR spectrometer.

• Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• The resulting spectrum should be automatically ratioed against the background by the instrument's software.

Visualizing the Molecular Structure and Key Vibrational Modes

The following diagrams, generated using the Graphviz DOT language, illustrate the molecular structure of 9-methylfluorene-9-carboxaldehyde and highlight the key functional groups responsible for the characteristic FT-IR absorption bands.

Figure 1: Molecular Structure of 9-methylfluorene-9-carboxaldehyde.

Figure 2: Key Functional Groups and Their Corresponding FT-IR Absorptions.

Conclusion

The FT-IR spectrum of 9-methylfluorene-9-carboxaldehyde is predicted to exhibit a series of well-defined absorption bands that are characteristic of its constituent functional groups. The strong carbonyl stretch and the distinctive Fermi resonance doublet of the aldehydic C-H provide unambiguous evidence for the aldehyde moiety. Concurrently, the aromatic C-H and C=C stretching vibrations confirm the presence of the fluorene ring system, while the aliphatic C-H stretches indicate the methyl substituent. This detailed analysis serves as a robust predictive tool for researchers and a foundational guide for the interpretation of experimental data, ensuring the accurate identification and characterization of this molecule.

References

• InstaNANO. (2026). FTIR Functional Group Database Table with Search. Retrieved from [Link]

• LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

• MDPI. (2021). Crystal Structures of 9,9-Disubstituted Fluorene Derivatives Bearing Methyl, Hydroxymethyl or Pyridinylmethyl Groups. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 9H-Fluorene-9-carboxaldehyde, 9-methyl-. PubChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). 9-methylfluorene. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
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• ResearchGate. (2020, July). Experimental and computed IR spectra for 9-fluorenone. Retrieved from [Link]

• Seidel, W. R., et al. (2019). Crystal structure of 9,9-diethyl-9H-fluorene-2,4,7-tricarbaldehyde.
• Smith, B. C. (1999).
• Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). John Wiley & Sons.

• University of California, Los Angeles. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Waghmare, S. (2023). Fourier Transform Infrared (FTIR) Spectroscopy of Biomolecules. ResearchGate. Retrieved from [Link]

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Steric Modulation in 9-Methylfluorene-9-Carboxaldehyde Derivatives: Mechanisms, Synthesis, and Applications

Executive Summary

For drug development professionals and materials scientists, the fluorene backbone represents a highly tunable structural motif. Specifically, the introduction of a 9-methyl group onto fluorene-9-carboxaldehyde (CAS 184760-75-6) fundamentally alters the molecule's spatial and electronic environment. This in-depth technical guide explores the causality behind these steric effects, demonstrating how the 9-methyl substituent locks molecular conformation, blocks base-catalyzed degradation, and kinetically shields the adjacent carbonyl group. These principles are critical for designing highly stable drug-delivery linkers and defect-free optoelectronic materials.

Molecular Architecture: The Fluorene C9 Apex

The fluorene core is a rigid, nearly planar biphenyl system bridged by an sp3 -hybridized carbon at the C9 position. Due to the geometric constraints of the five-membered ring, the internal bond angle at C9 is compressed to approximately 105°.

When both a methyl group and a carboxaldehyde group are attached to the C9 apex, the local environment becomes severely crowded. The substituents are forced into close proximity with the peri-protons (at the C1 and C8 positions) of the aromatic rings. According to structural analyses of backbone steric bulk , this crowding prevents the free rotation of the C9–CHO bond, forcing the carbonyl oxygen to adopt a highly specific, restricted conformation to minimize steric strain.

The 9-Methyl Steric Shield: Conformational and Kinetic Consequences

The addition of the 9-methyl group is not merely a structural footnote; it induces a cascade of mechanistic changes that dictate the molecule's reactivity.

• Blockade of Enolization: In unsubstituted fluorene-9-carboxaldehyde, the C9 proton is highly acidic due to the electron-withdrawing nature of the carbonyl and the extensive π -conjugation of the fluorenyl anion. This makes the molecule highly susceptible to base-catalyzed enolization and subsequent self-aldol condensation. By replacing this proton with a methyl group, enolization is completely blocked. The molecule is locked in its aldehyde form, granting it exceptional stability in basic media.

• Kinetic Shielding: The bulky 9-methyl group acts as a physical barrier over the Re and Si faces of the adjacent carbonyl carbon. Nucleophiles (such as amines during reductive amination or hydrides during reduction) face a significantly higher activation energy barrier to reach the electrophilic center.

Logical pathways of steric and electronic effects induced by the 9-methyl group.

Strategic Applications in Drug Delivery and Optoelectronics

Controlled Drug Release and Dendrimer Linkers

In the development of Antibody-Drug Conjugates (ADCs) and PEGylated dendrimers, fluorenylmethyloxycarbonyl (Fmoc) derivatives are frequently used as cleavable linkers. Standard Fmoc linkers release their payload via a base-catalyzed β -elimination mechanism, driven by the abstraction of the acidic C9 proton .

By utilizing 9-methylfluorene-9-carboxaldehyde as a precursor, chemists can synthesize 9-methyl-Fmoc linkers. The absence of the C9 proton completely abolishes the β -elimination pathway. This specific steric and electronic modification creates a highly stable, non-cleavable tether in systemic circulation, ensuring that payload release only occurs via targeted intracellular enzymatic degradation, thereby extending the therapeutic half-life .

Optoelectronic Materials

Polyfluorenes are premier blue-light-emitting materials for OLEDs. However, planar fluorene chains tend to aggregate and form β -phase defects, shifting emission spectra toward undesirable green wavelengths. Introducing steric bulk at the 9-position via 9-methyl-9-formyl building blocks disrupts intermolecular π -stacking, preserving spectral purity and enhancing device longevity .

Validated Experimental Protocols

Synthesis of 9-Methylfluorene-9-carboxaldehyde via DMF Formylation

Causality of Design: Direct methylation of fluorene-9-carboxaldehyde is synthetically flawed. The highly stabilized enolate intermediate exhibits ambient reactivity, leading to a complex mixture of C -alkylation, O -alkylation (enol ethers), and aldol condensation byproducts. The protocol below circumvents this by reversing the sequence: starting with 9-methylfluorene and subsequently introducing the formyl group via a Bouveault aldehyde synthesis .

Step-by-Step Methodology:

• System Setup: Flame-dry a 250 mL Schlenk flask under an argon atmosphere. Add 9-methyl-9H-fluorene (10.0 mmol) and dissolve in 50 mL of anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add n -Butyllithium ( n -BuLi, 1.1 eq, 2.5 M in hexanes) over 15 minutes.

  • Self-Validation Check: The solution will transition from colorless to a deep, vibrant red, confirming the quantitative formation of the 9-methylfluorenyl lithium anion.

• Formylation: Stir for 30 minutes at -78 °C. Rapidly inject anhydrous N,N -dimethylformamide (DMF, 3.0 eq).

  • Causality: DMF is utilized instead of ethyl formate to form a stable tetrahedral hemiaminal intermediate, preventing double-addition of the fluorenyl anion.

• Quenching & Hydrolysis: Allow the reaction to slowly warm to 0 °C over 2 hours. Quench the reaction by adding 20 mL of saturated aqueous ammonium chloride ( NH4​Cl ). The deep red color will dissipate to a pale yellow, validating the collapse of the tetrahedral intermediate into the target aldehyde.

• Purification: Extract with ethyl acetate, dry over MgSO4​ , and purify via silica gel flash chromatography (Hexanes:EtOAc 9:1) to yield 9-methylfluorene-9-carboxaldehyde as a white crystalline solid.

Workflow for the synthesis of 9-methylfluorene-9-carboxaldehyde via DMF formylation.

Quantitative Data Summary

The following table summarizes the profound impact of the 9-methyl group on the physicochemical and kinetic properties of the fluorene-9-carboxaldehyde scaffold.

Derivative	Enolizable	Relative Rate of Reductive Amination ( krel​ )	Base Stability ( t1/2​ in 0.1M NaOH)	Primary Application
Fluorene-9-carboxaldehyde	Yes	1.00 (Reference)	< 1 hour (Aldol Degradation)	Reactive intermediate
9-Methylfluorene-9-carboxaldehyde	No	0.15	> 48 hours (Stable)	Non-cleavable linkers, OLEDs
9-Phenylfluorene-9-carboxaldehyde	No	0.02	> 48 hours (Stable)	Extreme steric shielding

Note: Kinetic rates ( krel​ ) are normalized against the unsubstituted derivative to illustrate the exponential decay in nucleophilic addition rates caused by steric shielding.

References

• "Integrative Assembly of Heteroleptic Tetrahedra Controlled by Backbone Steric Bulk", National Center for Biotechnology Information (PMC). URL:[Link]

• "Distal Ionic Substrate–Catalyst Interactions Enable Long-Range Stereocontrol", Journal of the American Chemical Society. URL: [Link]

• "Universal 4-qualifiable fluorene-based building blocks for potential optoelectronic applications", RHHZ. URL:[Link]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for 9-Methyl-9H-fluorene-9-carboxaldehyde

Introduction & Chemical Context

9-Methyl-9H-fluorene-9-carboxaldehyde (CAS: 913-81-1) is a sterically encumbered, highly valuable synthetic intermediate. It is most prominently utilized as the direct precursor to 9-methylfluorene-9-carbonyl chloride (COgen), a stable, solid carbon monoxide surrogate that has revolutionized 1 by eliminating the need for toxic, high-pressure CO gas[1]. Synthesizing this aldehyde requires strict anhydrous conditions and precise control over the enolization and nucleophilic addition trajectories to prevent competing side reactions such as retro-aldol cleavage or Cannizzaro disproportionation.

Experimental Design & Mechanistic Causality

The most robust and scalable method for synthesizing 9-methyl-9H-fluorene-9-carboxaldehyde relies on the direct electrophilic formylation of 9-methylfluorene[2].

• Deprotonation Dynamics: The pKa of the C9 proton in 9-methylfluorene is approximately 22.3 in DMSO (3)[3]. This allows for rapid, quantitative deprotonation by strong organolithium bases such as n-butyllithium (n-BuLi)[4]. The resulting 9-methylfluorenyl anion is highly stabilized by the extended aromatic π -system.

• Electrophile Selection: Ethyl formate is selected as the formylating agent over N,N-dimethylformamide (DMF). While DMF successfully forms a tetrahedral hemiaminal intermediate, it requires aggressive acidic hydrolysis to release the aldehyde, which can degrade the sterically hindered product. Ethyl formate allows for the direct expulsion of an ethoxide leaving group upon collapse of the tetrahedral intermediate, enabling a mild, buffered aqueous quench.

• Self-Validating Indicators: This protocol is inherently self-validating. The 9-methylfluorenyl anion exhibits a deep orange/red color due to extensive π -conjugation. The sudden disappearance of this color provides a real-time visual confirmation that the electrophilic quench is complete.

Mechanistic workflow for the formylation of 9-methylfluorene to yield the target carboxaldehyde.

Reaction Parameters & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Amount	Role
9-Methylfluorene	180.25	1.00	1.80 g (10.0 mmol)	Starting Material
n-Butyllithium (2.5 M in hexanes)	64.06	1.05	4.20 mL (10.5 mmol)	Strong Base
Ethyl Formate	74.08	1.20	0.97 mL (12.0 mmol)	Formylating Agent
Anhydrous THF	72.11	-	40 mL	Solvent
Sat. NH₄Cl (aq)	53.49	Excess	20 mL	Quenching Agent

Step-by-Step Synthetic Protocol

Phase 1: Generation of the 9-Methylfluorenyl Anion

• Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under high vacuum, then backfill with dry argon or nitrogen. Repeat this cycle three times.

• Charge the flask with 9-methylfluorene (1.80 g, 10.0 mmol) and anhydrous THF (40 mL).

• Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality: Low temperatures suppress the nucleophilic attack of n-BuLi on the THF solvent and prevent oxidative dimerization of the fluorenyl radical/anion species.

• Add n-BuLi (4.20 mL of a 2.5 M solution in hexanes, 10.5 mmol) dropwise via a gas-tight syringe over 10 minutes.

• Self-Validation Checkpoint: Observe the immediate formation of a deep orange/red color. This optically confirms the generation of the fully conjugated 9-methylfluorenyl lithium species. Stir at -78 °C for 45 minutes to ensure complete deprotonation.

Phase 2: Electrophilic Formylation

• Freshly distill or ensure the absolute purity of ethyl formate prior to use.

  • Causality: Traces of formic acid or water in the reagent will prematurely protonate the fluorenyl anion, drastically reducing the yield and returning the starting material.

• Add ethyl formate (0.97 mL, 12.0 mmol) dropwise to the red anion solution at -78 °C.

• Self-Validation Checkpoint: The deep red color should rapidly dissipate, transitioning to a pale yellow or colorless solution as the tetrahedral lithium hemiacetal intermediate forms.

• Maintain the reaction at -78 °C for 30 minutes, then remove the cooling bath and allow the mixture to slowly warm to room temperature over 1 hour.

Phase 3: Quench, Workup, and Isolation

• Quench the reaction by carefully adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Causality: A mild, buffered acid like NH₄Cl is required to protonate the intermediate and collapse the hemiacetal to the aldehyde without triggering acid-catalyzed degradation, retro-aldol pathways, or acetalization.

• Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 × 20 mL).

• Wash the combined organic extracts with brine (30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to afford 9-methyl-9H-fluorene-9-carboxaldehyde as a white to pale-yellow solid.

Analytical Verification & Troubleshooting

• NMR Verification: The success of the formylation is easily verified by ¹H NMR (CDCl₃). Look for the diagnostic aldehyde proton singlet far downfield ( δ ~9.5–10.0 ppm) and the distinct methyl singlet ( δ ~1.5–1.8 ppm).

• Troubleshooting - No Color Change: If the red color does not form upon adding n-BuLi, the base has likely degraded (quenched by ambient moisture) or the THF is wet. Titrate your n-BuLi and ensure solvent anhydrousness.

• Troubleshooting - Low Yield / High Starting Material Recovery: If the red color forms but the final yield is low, the ethyl formate likely contained formic acid. Wash the ethyl formate with saturated NaHCO₃, dry, and distill prior to use.

References

• Palladium-Catalyzed Formylation of Aryl Iodides with HCOOH as CO Source. Organic Letters - ACS Publications.[Link]

• The Journal of Organic Chemistry 1976 Volume 41 No. 16. JOC.[Link]

• Equilibrium Acidities of Carbon Acids. VI. Establishment of an Absolute Scale of Acidities in Dimethyl Sulfoxide Solution. Journal of the American Chemical Society.[Link]

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• 2. evitachem.com [evitachem.com]
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• 4. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols for Cross-Coupling Reactions Utilizing 9-Methyl-9H-fluorene-9-carboxaldehyde Derivatives

Introduction: The Versatility of the Fluorene Scaffold

The fluorene moiety is a cornerstone in the development of advanced organic materials and pharmaceuticals.[1][2] Its rigid, planar structure and unique electronic properties make it a highly sought-after building block for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and bioactive molecules.[1] Functionalization at the C9 position of the fluorene core is a key strategy for tuning the molecule's steric and electronic characteristics.[1][2] 9-Methyl-9H-fluorene-9-carboxaldehyde, with its aldehyde functionality, presents a versatile handle for further synthetic transformations, including condensation and nucleophilic addition reactions. However, for its integration into more complex molecular architectures via palladium-catalyzed cross-coupling reactions, pre-functionalization of the fluorene aromatic system is a necessary prerequisite.

This technical guide provides detailed protocols and insights for the application of 9-methyl-9H-fluorene-9-carboxaldehyde derivatives in Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions. The protocols outlined are based on established methodologies for related fluorene systems and are designed to serve as a robust starting point for researchers and drug development professionals.

Pre-functionalization: Activating the Fluorene Core for Cross-Coupling

Standard palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira couplings, require an electrophilic partner, typically an organohalide or a triflate. The aldehyde group at the 9-position of 9-methyl-9H-fluorene-9-carboxaldehyde does not participate directly in the catalytic cycles of these reactions. Therefore, to utilize this fluorene derivative as a scaffold, it must first be halogenated (e.g., brominated or iodinated) at one of the aromatic positions (e.g., C2 or C2, C7).

A general approach to such a halogenated intermediate would involve the electrophilic aromatic substitution of a suitable 9-methyl-9H-fluorene precursor, followed by formylation at the 9-position. The aldehyde group is generally found to be tolerant of the conditions used in many palladium-catalyzed cross-coupling reactions, allowing for the selective reaction at the C-X bond (where X = Br, I).[3][4]

Suzuki-Miyaura Coupling: Forging Biaryl Linkages

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds between organoboron compounds and organic halides or triflates.[5][6][7] This reaction is particularly valuable for the synthesis of polyfluorenes and other conjugated materials where precise control over the molecular architecture is crucial.[5]

Generalized Protocol for Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of a halo-substituted 9-methyl-9H-fluorene-9-carboxaldehyde with an arylboronic acid.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the halo-9-methyl-9H-fluorene-9-carboxaldehyde (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v).

• Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired 9-methyl-9-aryl-9H-fluorene-9-carboxaldehyde.

Table of Typical Suzuki-Miyaura Reaction Parameters

Component	Example	Typical Range/Concentration	Rationale for Selection
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂	1-5 mol%	Pd(0) is the active catalytic species. Pd(OAc)₂ is a common Pd(II) precatalyst that is reduced in situ.
Ligand	PPh₃, SPhos, XPhos	2-10 mol%	Stabilizes the palladium center and facilitates oxidative addition and reductive elimination steps.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	2.0-3.0 equiv	Activates the organoboron species for transmetalation.
Solvent	Toluene/H₂O, Dioxane/H₂O	-	The aqueous phase is often necessary for the base to be effective.
Temperature	80-110 °C	-	Sufficient thermal energy is typically required to drive the catalytic cycle.

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Vinylation of the Fluorene Core

The Heck reaction is a palladium-catalyzed C-C coupling between an aryl or vinyl halide and an alkene in the presence of a base.[8][9][10][11] This reaction is a powerful tool for the synthesis of substituted alkenes and is widely used in the preparation of functional materials and pharmaceutical intermediates.

Generalized Protocol for the Heck Reaction

This protocol outlines a general procedure for the vinylation of a halo-substituted 9-methyl-9H-fluorene-9-carboxaldehyde.

Reaction Scheme:

Step-by-Step Methodology:

• Reaction Setup: To a sealable reaction vessel, add the halo-9-methyl-9H-fluorene-9-carboxaldehyde (1.0 equiv), the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%), a suitable phosphine ligand (e.g., P(o-tolyl)₃, 2-10 mol%), and a base (e.g., Et₃N, 1.5-2.0 equiv).

• Reagent Addition: Add the alkene (1.1-1.5 equiv) and a polar aprotic solvent such as DMF or NMP.

• Reaction Conditions: Seal the vessel and heat the mixture to a temperature between 80-140 °C. Monitor the reaction's progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with water. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the residue by column chromatography to yield the desired vinylated fluorene derivative.

Table of Typical Heck Reaction Parameters

Component	Example	Typical Range/Concentration	Rationale for Selection
Palladium Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂	1-5 mol%	Common and effective palladium sources for the Heck reaction.
Ligand	PPh₃, P(o-tolyl)₃	2-10 mol%	Electron-rich and sterically demanding phosphines can improve catalytic activity.
Base	Et₃N, K₂CO₃	1.5-2.0 equiv	Neutralizes the HX generated during the reaction and aids in the regeneration of the Pd(0) catalyst.
Solvent	DMF, NMP, Acetonitrile	-	Polar aprotic solvents are typically used to dissolve the reactants and facilitate the reaction.
Temperature	80-140 °C	-	Higher temperatures are often required for less reactive aryl halides.

Heck Reaction Catalytic Cycle

Caption: Catalytic cycle of the Heck reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of C(sp)-C(sp²) bonds by reacting terminal alkynes with aryl or vinyl halides.[12][13] This reaction is invaluable for the synthesis of π-conjugated systems, which are of great interest in materials science.[5][14]

Generalized Protocol for Sonogashira Coupling

This protocol provides a general method for the coupling of a halo-substituted 9-methyl-9H-fluorene-9-carboxaldehyde with a terminal alkyne.

Reaction Scheme:

Caption: Interconnected catalytic cycles of the Sonogashira coupling reaction.

Experimental Workflow

The overall strategy for utilizing 9-methyl-9H-fluorene-9-carboxaldehyde in cross-coupling reactions involves a two-stage process: pre-functionalization followed by the palladium-catalyzed coupling reaction.

Caption: General workflow for cross-coupling reactions.

Conclusion

While 9-methyl-9H-fluorene-9-carboxaldehyde is not directly employed in standard palladium-catalyzed cross-coupling reactions, its derivatives, particularly halogenated analogues, are highly valuable substrates. The protocols and mechanistic insights provided in this guide offer a solid foundation for the successful application of this versatile fluorene scaffold in Suzuki-Miyaura, Heck, and Sonogashira couplings. The tolerance of the aldehyde functionality to these reaction conditions further enhances the synthetic utility of this building block, allowing for the creation of complex, multifunctional molecules for a wide range of applications in materials science and drug discovery.

References

• Modular Approach to 9-Monosubstituted Fluorene Derivatives Using Mo(V) Reagents. Organic Letters, 2016. [Link]

• Fluorene synthesis. Organic Chemistry Portal. [Link]

• Synthesis and Applications of 9/9,9‐Substituted Fluorene Derivatives. Advanced Synthesis & Catalysis, 2025. [Link]

• Palladium-Catalyzed Synthesis of 9-Fluorenylidenes through Aryne Annulation. The Journal of Organic Chemistry, 2009. [Link]

• Rapid Access to Fluorene-9-carboxamide Through Palladium-catalysed Cross-Dehydrogenative Coupling. Organic & Biomolecular Chemistry, 2025. [Link]

• Rapid access to fluorene-9-carboxamides through palladium-catalysed cross-dehydrogenative coupling. Organic & Biomolecular Chemistry, 2025. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Synthesis of Functionalized 9-Substituted Fluorene Derivatives via Boron Trifluoride Catalysed Reaction of Coplanar 9-(Phenylethynyl)- 9H-fluoren-9-ols, Aryl Aminoamides and N-Bromosuccinimide. SynOpen, 2021. [Link]

• Synthesis of 9-Fluorenylidenes and 9,10-Phenanthrenes through Palladium-Catalyzed Aryne Annulation by o-Halostyrenes and o-Halo Allylic Benzenes. The Journal of Organic Chemistry, 2009. [Link]

• Heck Reaction. Chemistry LibreTexts. [Link]

• Synthesis and Characterization of 3,6-Bisethynyl-9H-fluoren-9-one Derivatives with Sonogashira Coupling. Asian Journal of Chemistry, 2010. [Link]

• The Suzuki Reaction. Myers Research Group, Harvard University. [Link]

• RECENT ADVANCES IN THE APPLICATION OF THE HECK REACTION IN THE SYNTHESIS OF HETEROCYCLIC COMPOUNDS. HETEROCYCLES, 2010. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Chemical Society Reviews, 1998. [Link]

• Suzuki reactions of extended scope: the '9-MeO-9-BBN variant' as a complementary format for cross-coupling. Chemical Communications, 2013. [Link]

• 9H-Fluorene, 9-bromo-9-phenyl-. Organic Syntheses. [Link]

• Discussion Addendum for: Suzuki-Miyaura Cross-Coupling: Preparation of 2'-Vinylacetanilide. Organic Syntheses. [Link]

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• 7. Suzuki reactions of extended scope: the ‘9-MeO-9-BBN variant’ as a complementary format for cross-coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Heck Reaction [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
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Technical Notes & Optimization

Handling moisture sensitivity of 9H-Fluorene-9-carboxaldehyde, 9-methyl- in open air

Welcome to the Advanced Troubleshooting & Protocol Guide. As a Senior Application Scientist, I designed this technical resource for researchers and drug development professionals working with 9H-Fluorene-9-carboxaldehyde, 9-methyl- (CAS 184760-75-6)[1]. This sterically hindered fluorene derivative is a critical building block in organic synthesis and materials science[1], but its electrophilic nature demands rigorous atmospheric control to prevent degradation.

Mechanistic Causality: The "Why" Behind the Sensitivity

To master the handling of this compound, you must first understand its structural reactivity. The molecule features a fluorene backbone with both a methyl group and a carboxaldehyde group at the 9-position[2].

The Structural Advantage: Because the 9-position is fully substituted, it lacks an alpha-proton. This means base-catalyzed enolization and subsequent aldol condensation—the bane of many aliphatic aldehydes—are mechanistically impossible.

The Atmospheric Vulnerability: Despite this steric protection, the electron-withdrawing nature of the fluorene ring renders the carbonyl carbon highly electrophilic. When exposed to open air, the compound undergoes two primary degradation pathways:

• Hydration (Moisture Sensitivity): Atmospheric water acts as a nucleophile, attacking the electrophilic carbonyl carbon to form a tetrahedral intermediate[3], ultimately yielding a geminal diol (hydrate). This process is reversible but renders the aldehyde temporarily inactive for reductive aminations or cross-coupling reactions.

• Auto-Oxidation (Air Sensitivity): The compound is sensitive to strong oxidizing agents[3]. In the presence of ambient oxygen, it undergoes irreversible radical-mediated auto-oxidation to form 9-methyl-9H-fluorene-9-carboxylic acid.

Fig 1: Atmospheric degradation pathways of 9-methyl-9H-fluorene-9-carboxaldehyde.

Troubleshooting & FAQs

Q1: My NMR spectrum shows a loss of the sharp aldehyde proton singlet (~9.8 ppm) and the appearance of a broad peak around 5–6 ppm after benchtop handling. Is the reagent destroyed? A1: No, but it is hydrated. This is the classic signature of moisture exposure. The aldehyde has reacted with water to form the gem-diol. The broad peak corresponds to the hydroxyl protons of the hydrate. Because the hydration is an equilibrium process, you can reverse it using azeotropic distillation (see Protocol 2).

Q2: I left the reagent bottle open overnight, and now I see a white, crystalline precipitate forming in my otherwise clear organic solution. What happened? A2: This indicates irreversible auto-oxidation[3]. The precipitate is 9-methyl-9H-fluorene-9-carboxylic acid, which has drastically different solubility compared to the aldehyde. To salvage the remaining active aldehyde, you must perform a mild basic wash (e.g., cold, dilute NaHCO₃) to partition the carboxylic acid into the aqueous layer, followed by immediate drying of the organic layer.

Q3: What is the optimal storage protocol to prevent these issues? A3: Store the compound under an inert Argon atmosphere at 2–8 °C. Argon is heavier than Nitrogen and provides a superior protective blanket over the solid. Crucially, always allow the sealed container to warm to room temperature in a desiccator before opening; otherwise, atmospheric moisture will immediately condense on the cold chemical, initiating rapid hydration.

Quantitative Data: Storage & Degradation Matrix

To guide your experimental planning, refer to this stability matrix. It correlates environmental exposure with the primary degradation mechanisms and expected shelf life.

Exposure Condition	Atmosphere	Temp (°C)	Primary Degradation Pathway	Estimated Shelf Life
Open Benchtop	Ambient Air (50% RH)	20–25	Hydration & Auto-oxidation	< 24 Hours
Sealed Vial	Ambient Air	20–25	Auto-oxidation (Headspace O₂)	1–2 Weeks
Desiccator	Dry Air	20–25	Auto-oxidation	1 Month
Argon Purged	Argon (Inert)	2–8	None (Stable)	> 12 Months

Self-Validating Experimental Protocols

Trustworthy science relies on self-validating systems. The following protocols include built-in validation checks to ensure your reagent is active before you commit it to a complex synthesis.

Protocol 1: Inert Atmosphere Transfer (Preventative)

Objective: Transfer the aldehyde without initiating nucleophilic attack by water[3].

• Preparation: Flame-dry a Schlenk flask and backfill with Argon three times.

• Solvent: Use only anhydrous solvents (e.g., THF or DCM) freshly distilled over sodium/benzophenone or calcium hydride.

• Transfer: Dissolve the 9-methyl-9H-fluorene-9-carboxaldehyde in the anhydrous solvent under a positive pressure of Argon. Transfer via a completely dry, Argon-purged syringe.

• Validation Check: Visual Inspection. The resulting solution must remain perfectly clear. If the solution turns cloudy or opaque, moisture has breached the system, and hydrate formation has begun.

Protocol 2: Azeotropic Dehydration (Rescue)

Objective: Reverse the hydration of moisture-compromised aldehyde using Le Chatelier's principle.

Fig 2: Azeotropic dehydration workflow for recovering hydrated aldehyde.

• Setup: Place the hydrated 9-methyl-9H-fluorene-9-carboxaldehyde in a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser.

• Solvent Addition: Add anhydrous toluene. Toluene forms a minimum-boiling azeotrope with water (boiling at 85 °C).

• Reflux: Heat the mixture to reflux. The water-toluene azeotrope will vaporize, condense, and phase-separate in the Dean-Stark trap.

• Validation Check: Thermodynamic Confirmation. Monitor the distillation head temperature and the trap. When water droplets cease to accumulate in the trap and the vapor temperature stabilizes at exactly 110.6 °C (the boiling point of pure toluene), the hydration has been completely reversed.

• Isolation: Cool under Argon and concentrate in vacuo to yield the pure, active aldehyde.

References

• [1] Title: Buy 9H-Fluorene-9-carboxaldehyde, 9-methyl- (EVT-14398062) | 184760-75-6 Source: EvitaChem URL:

• [2] Title: 9H-Fluorene-9-carboxaldehyde, 9-methyl- | C15H12O | CID 11816605 Source: PubChem URL:

• [3] Title: Synthesis and Stability of 9H-Fluorene-9-carboxaldehyde, 9-methyl- Source: EvitaChem Database URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. 9H-Fluorene-9-carboxaldehyde, 9-methyl- | C15H12O | CID 11816605 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]

Reference Data & Comparative Studies

Reactivity comparison: 9H-Fluorene-9-carboxaldehyde, 9-methyl- vs 9H-fluorene-9-carboxaldehyde

An in-depth comparative analysis of 9H-fluorene-9-carboxaldehyde (commonly known as 9-formylfluorene) and its methylated analog, 9-methyl-9H-fluorene-9-carboxaldehyde , reveals a fascinating divergence in chemical reactivity driven entirely by a single atomic substitution at the C9 position.

As a Senior Application Scientist, I have structured this guide to move beyond basic structural descriptions. We will examine the thermodynamic causality behind their tautomeric states and provide self-validating experimental protocols to help drug development professionals and synthetic chemists navigate these unique fluorene derivatives.

Structural Mechanics & Tautomeric Divergence

The fluorene scaffold is a privileged structure in organic synthesis, materials science, and medicinal chemistry. However, functionalizing the C9 position (the bridgehead carbon between the two aromatic rings) introduces unique electronic and steric challenges.

9-Formylfluorene (Alpha-Proton Present) In 9-formylfluorene, the C9 carbon bears a highly acidic alpha-proton. The acidity of this proton is extraordinary for an aldehyde (pKa = 6.19 for the keto tautomer)[1]. Deprotonation yields a cyclopentadienyl-type anion that is highly stabilized by extended conjugation across the two flanking benzene rings. Because of this aromatic stabilization and favorable intramolecular hydrogen bonding, 9-formylfluorene exists predominantly as its enol tautomer (hydroxymethylene fluorene) rather than a standard aldehyde[2]. In aqueous solution at 25°C, the equilibrium heavily favors the enol (72%) and hydrate (24%) forms, leaving only ~4% as the free aldehyde[3].

9-Methyl-9-fluorenecarboxaldehyde (Quaternary C9) Substituting the C9 proton with a methyl group fundamentally rewires the molecule's thermodynamic landscape[4]. The C9 position becomes a quaternary carbon, completely abolishing the possibility of enolization. The molecule is "locked" in the keto (aldehyde) state. This structural rigidification forces the compound to react strictly as an electrophile, albeit one that is sterically hindered by the adjacent methyl group and the bulky fluorene core.

Structural divergence dictating tautomeric equilibrium and reactivity pathways.

Comparative Reactivity Profiles

The presence or absence of the C9 proton dictates the synthetic utility of these two compounds.

• Nucleophilic Addition & Reduction: 9-Methyl-9-fluorenecarboxaldehyde undergoes standard nucleophilic additions (e.g., Grignard reactions, borohydride reductions) at the carbonyl carbon[4]. Conversely, subjecting 9-formylfluorene to basic nucleophiles often results in simple deprotonation. The resulting electron-rich enolate strongly repels incoming nucleophiles, frequently stalling reactions like hydride reductions unless specific Lewis acid additives are employed to mask the enolate charge[5].

• Condensation Reactions: 9-Formylfluorene can act as a potent enolate donor in aldol-type condensations due to the stability of its deprotonated state[1]. The 9-methyl derivative, lacking an alpha-proton, cannot act as a donor and is restricted to being an electrophilic acceptor in cross-aldol frameworks.

Quantitative Data Summary

Property	9H-Fluorene-9-carboxaldehyde	9-Methyl-9H-fluorene-9-carboxaldehyde
CAS Number	20615-64-9[6]	913-81-1[4]
C9 Alpha-Proton	Present (Highly Acidic)	Absent (Quaternary Carbon)
Dominant State (Aq, 25°C)	Enol (72%) / Hydrate (24%)[3]	Aldehyde (100% Keto)
Keto pKa	6.19[1]	N/A (Cannot deprotonate at C9)
Primary Reactivity Role	Enolate Donor / Acidic Substrate	Electrophilic Acceptor

Experimental Methodologies: Comparative Hydride Reduction

To demonstrate the practical implications of their structural differences, the following self-validating protocols detail the reduction of both aldehydes to their corresponding fluorenylmethanols.

The Causality of the Protocol Design: Reducing the 9-methyl derivative is straightforward. However, reducing 9-formylfluorene with NaBH4​ generates basic alkoxide intermediates that deprotonate the starting material into an unreactive enolate. To overcome this, Protocol B incorporates a Lewis acid auxiliary ( CaCl2​ or BaCl2​ )[5]. The Lewis acid coordinates to the enolate/carbonyl oxygen, drawing electron density away from the C9 position and facilitating complete hydride delivery.

Standardized self-validating workflow for comparative hydride reduction.

Protocol A: Standard Reduction of 9-Methyl-9-fluorenecarboxaldehyde

• Substrate Preparation: Dissolve 1.0 mmol of 9-methyl-9-fluorenecarboxaldehyde in 10 mL of anhydrous ethanol under an inert atmosphere (N₂ or Ar).

• Reagent Addition: Cool the solution to 0°C. Slowly add 1.5 mmol of Sodium Borohydride ( NaBH4​ ) in small portions to manage hydrogen gas evolution.

• Self-Validating Checkpoint: Stir for 30 minutes at room temperature. Monitor via TLC (Hexanes:EtOAc 8:2). The starting material (UV active, higher Rf) should completely disappear, replaced by a more polar spot (the alcohol).

• Quenching & Isolation: Quench the reaction carefully with 5 mL of saturated aqueous NH4​Cl . Extract with dichloromethane ( 3×10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield (9-methyl-9H-fluoren-9-yl)methanol.

Protocol B: Lewis-Acid Mediated Reduction of 9-Formylfluorene

• Substrate Preparation: Dissolve 1.0 mmol of 9-formylfluorene in 10 mL of a suitable polar solvent (e.g., DMSO or EtOH)[5].

• Auxiliary Addition (Critical Step): Add 1.0 mmol of anhydrous Calcium Chloride ( CaCl2​ ) or Barium Chloride ( BaCl2​ ). Stir for 15 minutes to allow for coordination with the enol/carbonyl oxygen[5].

• Reagent Addition: Cool to 0°C and add 1.5 mmol of NaBH4​ . The Lewis acid prevents the formation of the unreactive enolate anion, allowing the hydride to attack the activated carbonyl carbon.

• Self-Validating Checkpoint: Monitor via LCMS or TLC. The highly conjugated enol starting material will convert cleanly to 9-fluorenylmethanol without stalling at partial conversion.

• Quenching & Isolation: Quench with saturated NH4​Cl , extract with ethyl acetate, wash extensively with brine to remove the inorganic salts and DMSO (if used), dry over Na2​SO4​ , and concentrate.

Sources

• 1. Keto–enol tautomerism and hydration of 9-acylfluorenes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. askfilo.com [askfilo.com]
• 3. Aldehyde and enol contents of 9-formylfluorene - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. evitachem.com [evitachem.com]
• 5. Application of fluorene two-step synthesis of 9-fluorenylmethanol in extraction and separation of phenanthrene from anthracene residue [mtxb.com.cn]
• 6. 9H-Fluorene-9-carboxaldehyde | C14H10O | CID 11074281 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Guide to Benchmarking the Fluorescence Quantum Yield of 9-Methylfluorene-9-carboxaldehyde Derivatives

In the landscape of fluorophore development, fluorene derivatives have carved a significant niche due to their rigid, planar structure, which often imparts high thermal stability and strong blue fluorescence with substantial quantum yields.[1] These characteristics make them prime candidates for applications ranging from organic light-emitting diodes (OLEDs) to biological imaging and sensing.[1][2][3][4] The 9-methylfluorene-9-carboxaldehyde scaffold, in particular, offers a versatile platform for further functionalization, allowing for the fine-tuning of its photophysical properties.

This guide, intended for researchers, scientists, and professionals in drug development, provides a comprehensive framework for benchmarking the fluorescence quantum yield (Φf) of novel 9-methylfluorene-9-carboxaldehyde derivatives. As a senior application scientist, the emphasis here is not merely on a set of instructions but on the underlying principles and experimental causality that ensure the generation of robust and reliable data.

The Principle of Relative Fluorescence Quantum Yield Determination

The fluorescence quantum yield is a critical parameter that quantifies the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[5][6][7] While absolute methods for determining Φf exist, they often require specialized equipment like an integrating sphere.[5][6] A more accessible and widely used approach is the relative method, which involves comparing the fluorescence of the sample compound to a well-characterized fluorescence standard with a known quantum yield.[5][6][8][9][10][11]

The core of this method lies in the relationship described by the following equation:

Φf(sample) = Φf(std) * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std)

Where:

• Φf is the fluorescence quantum yield.

• I is the integrated fluorescence intensity.

• A is the absorbance at the excitation wavelength.

• η is the refractive index of the solvent.

• The subscripts "sample" and "std" refer to the sample and the standard, respectively.

To minimize errors, it is crucial to keep the absorbance of both the sample and standard solutions below 0.1 at the excitation wavelength to avoid inner filter effects.[1]

Experimental Workflow for Benchmarking

The following diagram illustrates the comprehensive workflow for the relative determination of fluorescence quantum yield.

Caption: Experimental workflow for relative fluorescence quantum yield determination.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for determining the fluorescence quantum yield of a hypothetical 9-methylfluorene-9-carboxaldehyde derivative (designated as 9-MFC-Derivative ) using quinine sulfate as the standard.

Selection of a Suitable Standard

Quinine sulfate in 0.1 N H₂SO₄ is a widely accepted fluorescence standard, particularly for compounds that excite in the UV region.[12] Its fluorescence quantum yield is well-established at 0.54. The choice of solvent is critical, and for this guide, we will assume both the sample and standard are soluble and stable in the same solvent to simplify the refractive index term in the equation (ηsample ≈ ηstd). Should different solvents be necessary, their respective refractive indices must be incorporated into the calculation.

Materials and Instrumentation

• Sample: 9-MFC-Derivative

• Standard: Quinine sulfate

• Solvent: 0.1 N Sulfuric Acid (H₂SO₄) of spectroscopic grade

• Instrumentation:

  • UV-Vis Spectrophotometer

  • Spectrofluorometer

  • Calibrated micropipettes

  • Volumetric flasks

  • Quartz cuvettes (1 cm path length)

Step-by-Step Procedure

1. Preparation of Stock Solutions:

• Prepare a stock solution of quinine sulfate in 0.1 N H₂SO₄ at a concentration of 10⁻⁴ M.

• Prepare a stock solution of 9-MFC-Derivative in 0.1 N H₂SO₄ at a concentration of 10⁻⁴ M.

2. Preparation of Working Solutions:

• From the stock solutions, prepare a series of dilutions for both quinine sulfate and 9-MFC-Derivative in 0.1 N H₂SO₄. The concentrations should be adjusted to yield absorbance values between 0.02 and 0.1 at the chosen excitation wavelength. This range is crucial to ensure linearity and avoid inner filter effects.

3. Absorbance Measurements:

• Using the UV-Vis spectrophotometer, record the absorbance spectra for all working solutions of the standard and the sample, as well as a solvent blank.

• Identify the absorbance maxima (λmax) for both the standard and the sample.

• Select a suitable excitation wavelength (λex). For this example, let's assume λex = 350 nm, which is appropriate for quinine sulfate.[12] Record the absorbance values at this wavelength for all solutions.

4. Fluorescence Measurements:

• Using the spectrofluorometer, record the fluorescence emission spectra for all working solutions of the standard and the sample, along with the solvent blank.

• The excitation wavelength should be set to the same λex used for the absorbance measurements (350 nm).

• Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements.

5. Data Analysis:

• Subtract the solvent blank's emission spectrum from the sample and standard emission spectra.

• Integrate the area under the corrected fluorescence emission curves for both the sample and the standard. This gives the integrated fluorescence intensities (Isample and Istd).

• For each solution, you will have a corresponding absorbance (A) and integrated fluorescence intensity (I).

6. Calculation of the Quantum Yield:

• Plot the integrated fluorescence intensity (I) versus absorbance (A) for both the 9-MFC-Derivative and the quinine sulfate standard.

• Determine the slope of the linear fit for each plot. Let these be msample and mstd.

• The quantum yield of the sample can then be calculated using the following equation:

  Φf(sample) = Φf(std) * (msample / mstd) * (η2sample / η2std)

  Since the solvent is the same for both, the refractive index term (η2sample / η2std) becomes 1.

Hypothetical Data for Comparison

To illustrate the data analysis process, the following table presents hypothetical, yet realistic, data for our 9-MFC-Derivative and the quinine sulfate standard.

Compound	Concentration (M)	Absorbance at 350 nm (A)	Integrated Fluorescence Intensity (I)
Quinine Sulfate	2 x 10⁻⁶	0.021	1.5 x 10⁷
Quinine Sulfate	4 x 10⁻⁶	0.042	3.0 x 10⁷
Quinine Sulfate	6 x 10⁻⁶	0.063	4.5 x 10⁷
Quinine Sulfate	8 x 10⁻⁶	0.084	6.0 x 10⁷
9-MFC-Derivative	1 x 10⁻⁵	0.025	1.8 x 10⁷
9-MFC-Derivative	2 x 10⁻⁵	0.050	3.6 x 10⁷
9-MFC-Derivative	3 x 10⁻⁵	0.075	5.4 x 10⁷
9-MFC-Derivative	4 x 10⁻⁵	0.100	7.2 x 10⁷

From a plot of Integrated Fluorescence Intensity vs. Absorbance:

• Slope for Quinine Sulfate (mstd) = 7.14 x 10⁸

• Slope for 9-MFC-Derivative (msample) = 7.20 x 10⁸

Using the quantum yield equation: Φf(sample) = 0.54 * (7.20 x 10⁸ / 7.14 x 10⁸) Φf(sample) ≈ 0.545

This result would indicate that the hypothetical 9-MFC-Derivative has a high fluorescence quantum yield, comparable to that of quinine sulfate.

Logical Relationship in Quantum Yield Calculation

The following diagram outlines the logical flow of the calculation, emphasizing the relationship between the measured parameters.

Caption: Logical flow for the calculation of relative fluorescence quantum yield.

Conclusion and Best Practices

Benchmarking the fluorescence quantum yield of novel compounds like 9-methylfluorene-9-carboxaldehyde derivatives is a cornerstone of photophysical characterization. The relative method, when performed with care, provides a reliable means of achieving this.

Key considerations for ensuring data integrity:

• Purity of Compounds and Solvents: Impurities can fluoresce and significantly impact the results. Use high-purity solvents and purified compounds.[5]

• Instrument Calibration: Regularly check the wavelength accuracy and intensity response of both the spectrophotometer and spectrofluorometer.[11]

• Dilute Solutions: Strictly adhere to the low absorbance condition (A < 0.1) to prevent inner filter effects and concentration quenching.[1]

• Choice of Standard: The standard should have a well-documented quantum yield, be photochemically stable, and its absorption and emission spectra should ideally overlap with those of the sample.

By following this comprehensive guide, researchers can confidently and accurately benchmark the fluorescence quantum yield of their novel fluorene derivatives, paving the way for their application in diverse scientific fields.

References

• Resch-Genger, U., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8(8), 1593-1607. [Link]

• Sirijarutus, W., et al. (2016). A Study and Characterization of Photophysical Properties of Fluorene Derivative Thin Film. Key Engineering Materials, 675-676, 529-532. [Link]

• Würth, C., et al. (2023). Fluorescence Quantum Yield Standards for the UV/Visible/NIR: Development, Traceable Characterization, and Certification. Analytical Chemistry, 95(13), 5671-5677. [Link]

• Kim, H., et al. (2015). Synthesis and Photophysical Study of 2′-Deoxyuridines Labeled with Fluorene Derivatives. Molecules, 20(7), 12394-12407. [Link]

• Würth, C., et al. (2023). Fluorescence Quantum Yield Standards for the UV/Visible/NIR: Development, Traceable Characterization, and Certification. ResearchGate. [Link]

• Resch-Genger, U., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. PubMed. [Link]

• Würth, C., et al. (2023). Fluorescence Quantum Yield Standards for the UV/Visible/NIR: Development, Traceable Characterization, and Certification. ACS Publications. [Link]

• Sirijarutus, W., et al. (2016). A Study and Characterization of Photophysical Properties of Fluorene Derivative Thin Film. ResearchGate. [Link]

• Mali, B. L., & Purohit, P. (2017). Improved Method of Fluorescence Quantum Yield Determination. Analytical Chemistry, 89(17), 8869-8873. [Link]

• Ghorpade, S. A., et al. (2020). Fluorene-based conjugates with geminal donor-acceptor: synthesis, photophysical properties and theoretical studies. New Journal of Chemistry, 44(39), 16999-17008. [Link]

• Klymchenko, A. S., et al. (2007). Two-photon absorption and lasing properties of new fluorene derivatives. Journal of Materials Chemistry, 17(29), 3073-3081. [Link]

• Resch-Genger, U., et al. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. ResearchGate. [Link]

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• Organic Syntheses. (n.d.). 9-methylfluorene. Organic Syntheses. [Link]

• Climent, C., et al. (2021). Click and shift: the effect of triazole on solvatochromic dyes. Chemical Science, 12(19), 6565-6573. [Link]

• BAM. (n.d.). FLUORESCENCE QUANTUM YIELD STANDARDS. BAM. [Link]

• Birks, J. B. (1976). Fluorescence quantum yield measurements. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 80A(3), 389-399. [Link]

• Liu, C., et al. (2022). Synthesis and Applications of 9/9,9‐Substituted Fluorene Derivatives. Advanced Synthesis & Catalysis, 364(10), 1646-1669. [Link]

• Birks, J. B. (1976). Fluorescence quantum yield measurements. NIST Technical Series Publications. [Link]

• Wang, X., et al. (2018). Highly Emissive 9-Borafluorene Derivatives: Synthesis, Photophysical Properties and Device Fabrication. Chemistry - A European Journal, 24(53), 14211-14217. [Link]

• Schmidt, C., et al. (2024). Crystal Structures of 9,9-Disubstituted Fluorene Derivatives Bearing Methyl, Hydroxymethyl or Pyridinylmethyl Groups. Molbank, 2024(4), M1918. [Link]

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Safety & Regulatory Compliance

9H-Fluorene-9-carboxaldehyde, 9-methyl- proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 9H-Fluorene-9-carboxaldehyde, 9-methyl-

As drug development pipelines increasingly rely on complex polycyclic aromatic hydrocarbon (PAH) derivatives for novel scaffold synthesis, understanding the precise logistical and safety requirements for these compounds is paramount. 9H-Fluorene-9-carboxaldehyde, 9-methyl- (CAS: 184760-75-6)[1] presents a unique dual-hazard profile: it combines the environmental persistence of a lipophilic PAH backbone with the chemical reactivity of an aldehyde functional group.

This guide provides researchers and EHS professionals with self-validating, step-by-step protocols for the safe handling, containment, and thermal destruction of this compound, ensuring strict compliance with environmental regulations and laboratory safety standards.

Physicochemical Hazard Profile & Quantitative Data

To design an effective disposal strategy, we must first quantify the chemical's operational parameters. The table below summarizes the critical data required for hazard assessment and waste segregation.

Table 1: Physicochemical Properties and Hazard Thresholds

Parameter	Value / Operational Threshold	Source
CAS Number	184760-75-6	[1]
Chemical Formula	C15H12O	[2]
Physical State	Solid (Powder/Crystals)	[3]
NFPA 704 Rating	Health: 0 | Flammability: 1 | Instability: 0	[2]
Primary Physical Hazard	May form combustible dust concentrations in air	[3]
Biological Target Organs	Fat tissues, Liver, Kidneys (via prolonged exposure)	[4]
Storage Requirements	Tightly closed, cool, dry, well-ventilated, under Nitrogen	[3]
Incompatibilities	Strong oxidizing agents	[3]

Mechanistic Rationale for Disposal Strategies

Before executing disposal protocols, it is critical to understand the causality behind our EHS directives. We do not simply discard PAH-aldehydes; we engineer their destruction.

• Why avoid aqueous waste streams? Fluorene compounds are highly lipophilic and do not readily biodegrade in standard municipal wastewater treatments without acclimated sludge[5]. Discharging them into drains causes long-lasting toxicity to aquatic environments[2].

• Why utilize solvent dissolution prior to incineration? As a dry solid, this compound poses a severe combustible dust hazard[3]. Solubilizing the waste in a combustible carrier solvent eliminates the risk of airborne dust explosions and ensures a consistent, controlled liquid feed rate into the incinerator.

• Why mandate an afterburner and scrubber? The robust aromatic rings of the fluorene backbone require extreme temperatures (>850°C) for complete thermal cleavage. An afterburner provides the necessary residence time to prevent the release of unburned, carcinogenic PAH byproducts, while an alkaline scrubber neutralizes acidic combustion gases (carbon oxides)[2][4].

Standard Operating Procedures (SOPs)

SOP 1: Routine Waste Preparation & Incineration

Objective: Safely transition solid 9-methyl-9H-fluorene-9-carboxaldehyde into a combustible liquid state for complete thermal destruction.

• Step 1: Primary Segregation. Isolate the chemical waste from strong oxidizing agents to prevent spontaneous exothermic reactions[3]. Ensure no aqueous liquids are introduced into the waste stream.

• Step 2: Solvent Dissolution. Operating strictly within a certified fume hood, slowly dissolve the solid fluorene waste into a compatible, highly combustible solvent (e.g., ethanol, acetone, or toluene)[2].

  • Validation Check: Visually confirm complete dissolution. No particulate matter should remain suspended, ensuring the elimination of the combustible dust hazard.

• Step 3: Secondary Containment. Transfer the homogenized solution to an amber glass hazardous waste container.

  • Causality Check: Why amber glass? The aldehyde functional group is susceptible to photo-oxidation. Furthermore, purge the headspace of the container with nitrogen gas before sealing to prevent the formation of reactive carboxylic acids during transit[3].

• Step 4: Licensed Incineration Transfer. Label the container clearly as "Non-Halogenated PAH/Aldehyde Waste." Transfer the sealed waste to an EPA-licensed hazardous waste disposal facility. Mandate that the facility utilizes a chemical incinerator equipped with a secondary afterburner and an alkaline scrubber[2].

SOP 2: Accidental Spill Containment & Decontamination

Objective: Rapidly contain solid spills without generating hazardous airborne particulates.

• Step 1: Area Isolation & PPE. Evacuate non-essential personnel. Don appropriate PPE, including chemical safety goggles, chemical-resistant gloves, and a NIOSH-approved particle filter respirator[3].

• Step 2: Dust-Free Collection. Do NOT dry sweep.

  • Causality Check: Dry sweeping aerosolizes the PAH compound, leading to inhalation exposure that directly targets the lungs, liver, and kidneys[4]. Instead, gently cover the spill with absorbent pads lightly wetted with a solvent (e.g., isopropanol) to suppress dust formation. Carefully shovel the wetted material into a secure, closed container[2][3].

• Step 3: Surface Decontamination. Wipe down the affected area with a solvent-dampened cloth to remove residual lipophilic traces. Dispose of all contaminated cleaning materials as hazardous solid waste, following SOP 1[5].

Disposal Workflow Visualization

The following diagram maps the logical progression of PAH-aldehyde waste from generation to safe environmental release, illustrating the critical interventions required at each stage.

Figure 1: Thermal destruction and disposal workflow for PAH-aldehyde derivatives.

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